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Compound of Interest

Compound Name: 2-[(Diphenylmethyl)thio]acetamide

Cat. No.: B130414

Application Notes and Protocols: 2-
[(Diphenyimethyl)thio]acetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-
[(Diphenylmethyl)thio]Jacetamide (CAS No. 68524-30-1). The information is compiled to
ensure the safety of laboratory personnel and to maintain the integrity of the compound for
research and development purposes.

Chemical and Physical Properties

2-[(Diphenylmethyl)thio]lacetamide is a white to off-white solid.[1][2] It is known to be an
analogue and precursor to Modafinil, a central nervous system stimulant.[2] A summary of its
key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-[(Diphenylmethyl)thio]lacetamide
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Property Value Source
Molecular Formula C1sH1sNOS [1112113114]
Molecular Weight 257.35 g/mol [1112][31[4]
Appearance White to off-white solid [11[2]
Melting Point 109-110 °C [21[41[5]
Boiling Point 427.7 £ 33.0 °C (Predicted) [2][4]1[5]
Density 1.183- 1.2 g/cm?3 [21[31[41[5]
Flash Point 212.47 - 212.5°C [3][4][5]

Slightly soluble in Chloroform
Solubility and Methanol.[2] Sparingly [1][2]

soluble in water.[1]

Storage Temperature 2-8°C [2]

Safety and Handling Precautions

Proper handling of 2-[(Diphenylmethyl)thio]lacetamide is crucial to prevent exposure and
ensure a safe laboratory environment. Personal Protective Equipment (PPE) should be worn at
all times when handling this compound.

2.1 Personal Protective Equipment (PPE)
A summary of recommended PPE is provided in Table 2.

Table 2: Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://wap.guidechem.com/encyclopedia/2-diphenylmethyl-thio-acetamid-dic26478.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6491138.htm
https://www.chemicalbook.com/msds/2-diphenylmethyl-thio-acetamide.pdf
https://www.echemi.com/produce/pr220729348138-2-diphenylmethylthioacetamide.html
https://wap.guidechem.com/encyclopedia/2-diphenylmethyl-thio-acetamid-dic26478.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6491138.htm
https://www.chemicalbook.com/msds/2-diphenylmethyl-thio-acetamide.pdf
https://www.echemi.com/produce/pr220729348138-2-diphenylmethylthioacetamide.html
https://wap.guidechem.com/encyclopedia/2-diphenylmethyl-thio-acetamid-dic26478.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6491138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6491138.htm
https://www.echemi.com/produce/pr220729348138-2-diphenylmethylthioacetamide.html
https://www.echemi.com/produce/pr2404181311-high-quality-pharmaceutical-intermediate-pure-2-diphenylmethylthioacetamide-powder-cas-68524-30-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6491138.htm
https://www.echemi.com/produce/pr220729348138-2-diphenylmethylthioacetamide.html
https://www.echemi.com/produce/pr2404181311-high-quality-pharmaceutical-intermediate-pure-2-diphenylmethylthioacetamide-powder-cas-68524-30-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6491138.htm
https://www.chemicalbook.com/msds/2-diphenylmethyl-thio-acetamide.pdf
https://www.echemi.com/produce/pr220729348138-2-diphenylmethylthioacetamide.html
https://www.echemi.com/produce/pr2404181311-high-quality-pharmaceutical-intermediate-pure-2-diphenylmethylthioacetamide-powder-cas-68524-30-1.html
https://www.chemicalbook.com/msds/2-diphenylmethyl-thio-acetamide.pdf
https://www.echemi.com/produce/pr220729348138-2-diphenylmethylthioacetamide.html
https://www.echemi.com/produce/pr2404181311-high-quality-pharmaceutical-intermediate-pure-2-diphenylmethylthioacetamide-powder-cas-68524-30-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6491138.htm
https://wap.guidechem.com/encyclopedia/2-diphenylmethyl-thio-acetamid-dic26478.html
https://wap.guidechem.com/encyclopedia/2-diphenylmethyl-thio-acetamid-dic26478.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6491138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6491138.htm
https://www.benchchem.com/product/b130414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protection Type Specification

Source

Tightly fitting safety goggles
Eye Protection with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[3]

Chemical impermeable gloves.
i Gloves must be inspected prior
Hand Protection
to use. Wash and dry hands

after handling.

[3]

) ] Wear fire/flame resistant and
Skin and Body Protection ) ) )
impervious clothing.

[3]

If exposure limits are exceeded
Respiratory Protection or irritation is experienced, use

a full-face respirator.

[3]

2.2 General Handling Procedures

Handle in a well-ventilated place.[3][5]

Avoid contact with skin and eyes.[3][5]

Avoid the formation of dust and aerosols.[3][5]

Use non-sparking tools.[3][5]

Storage Guidelines

Prevent fire caused by electrostatic discharge steam.[3][5]

Proper storage is essential to maintain the stability and purity of 2-

[(Diphenylmethyl)thio]acetamide.

o Store in a tightly closed container.[3][5]

o Keep in a dry, cool, and well-ventilated place.[1][3][5]
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e Recommended storage temperature is 2-8°C.[2]

o Store apart from foodstuff containers or incompatible materials.[3][4][5]

o Keep away from light.[6]

Emergency Procedures

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

Source

Inhalation

Move the victim into fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and consult
a doctor immediately. Do not
use mouth-to-mouth
resuscitation if the victim
ingested or inhaled the

chemical.

[3]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water.

Consult a doctor.

[3]

Eye Contact

Rinse with pure water for at
least 15 minutes. Consult a

doctor.

[3]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[3]

4.1 Fire-Fighting Measures
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e Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

» Advice for firefighters: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]
4.2 Accidental Release Measures

e Personal precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure
adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas.[3]

e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains. Discharge into the environment must be avoided.[3]

e Methods for cleaning up: Collect and arrange for disposal. Keep the chemical in suitable,
closed containers for disposal. Use spark-proof tools and explosion-proof equipment.|[3]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-
[(Diphenylmethyl)thio]acetamide are not extensively available in the public domain.
However, a patented process suggests its preparation involves the reaction of 2-
[(diphenylmethyl)thio]acetic acid with alcohols in the presence of a catalytic amount of an
inorganic substance.[7] For research purposes, the following general workflow should be
followed in a laboratory setting.
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General Laboratory Workflow for Handling 2-[(Diphenylmethyl)thioJacetamide

Preparation

Review Safety Data Sheet (SDS)

l

Don Personal Protective Equipment (PPE)

;

Prepare well-ventilated workspace (e.g., fume hood)

Proceed to handling

Hangdling
v

Weigh the required amount of compound

l

Perform experimental procedure

/ Post-Experiment \

Decontaminate work surfaces and equipment Store remaining compound in a designated, cool, dry place

;

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-[(Diphenylmethyl)thio]lacetamide.
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Disposal Considerations

The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[3] Do not contaminate water, foodstuffs, feed, or
seed by storage or disposal.[3] Containers can be triply rinsed (or equivalent) and offered for
recycling or reconditioning.[3]

Toxicological and Ecological Information

Detailed toxicological and ecological data are not readily available. The substance is classified
with hazard statements H302 (Harmful if swallowed) and H410 (Very toxic to aquatic life with
long-lasting effects).[2] Therefore, it is crucial to avoid release into the environment.

Signaling Pathways

There is currently no publicly available information detailing specific signaling pathways in
which 2-[(Diphenylmethyl)thio]acetamide is involved. Its primary known role is as a precursor
in the synthesis of Modafinil.[2]

The following diagram illustrates the logical relationship of this compound as a precursor.

Precursor Relationship of 2-[(Diphenylmethyl)thio]lacetamide

2-[(Diphenylmethyl)thioJacetamide

S a precursor to

Modafinil

Click to download full resolution via product page

Caption: Precursor relationship of 2-[(Diphenylmethyl)thio]lacetamide to Modafinil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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